Cas no 199540-73-3 (2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid)

• Product Name: 2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid
• CAS No: 199540-73-3
• Molecular Formula: C₁₂H₁₄N₂O₃
• Molecular Weight: 234.25116
• MDL: MFCD17170087
• CID: 1039993
• PubChem ID: 11253302

2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid Properties

Names and Identifiers

• 2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid
• (S)-2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoic acid
• 2-methyl-2-phenylpropan-1-amine
• 4-Methoxy-tryptophan
• Tryptophan, 4-methoxy-
• 4-Methoxy-DL-tryptophan
• SCHEMBL18029216
• AS-38644
• AKOS016008130
• 199540-73-3
• DTXSID40460200
• CS-W021049
• EN300-7414520
• SCHEMBL1461062
• 4-Methoxy-tryptophan (H-DL-Trp(4-OMe)-OH)
• MFCD17170087
• 2-Amino-3-(4-methoxy-1H-indol-3-yl)propanoicacid
• DB-329847
• ZHA54073

• MDL： MFCD17170087
• InChIKey： VYXPKRIKQJEAOO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14N2O3/c1-17-10-4-2-3-9-11(10)7(6-14-9)5-8(13)12(15)16/h2-4,6,8,14H,5,13H2,1H3,(H,15,16)
• SMILES： COC1=CC=CC2=C1C(=CN2)CC(C(=O)O)N

Computed Properties

• Exact Mass: 234.10044231g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 234.10044231g/mol
• Heavy Atom Count: 17
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 88.3Ų